Cas no 14671-24-0 (3H-Purin-6-amine, 3-methyl-N-(phenylmethyl)-)

• Product name: 3H-Purin-6-amine, 3-methyl-N-(phenylmethyl)-
• CAS No: 14671-24-0
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 1320990
• PubChem ID: 136038695

3H-Purin-6-amine, 3-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Purin-6-amine, 3-methyl-N-(phenylmethyl)-
• N-benzyl-3-methylpurin-6-amine
• N-Benzyl-3-methyl-3H-purin-6-amine
• SCHEMBL7998657
• 14671-24-0
• DTXSID80707242

• Inchi： InChI=1S/C13H13N5/c1-18-9-17-12(11-13(18)16-8-15-11)14-7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,15,16)
• InChI Key： OZISBDKBOYPZLI-UHFFFAOYSA-N
• SMILES： CN1C=NC(=NCC2=CC=CC=C2)C3=C1N=CN3

Computed Properties

• Exact Mass: 239.11729
• Monoisotopic Mass: 239.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 52.35